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Introduction & Background

Thioaildenafil (also known as Sulfoaildenafil, CAS 856190-47-1) is a synthetic thioketone analog of

sildenafil that acts as a potent phosphodiesterase type 5 (PDE-5) inhibitor [1] [2]. It has been identified as a

common adulterant in dietary supplements marketed for "sexual enhancement," often misleadingly labeled as

"herbal" or "all-natural" [2] [3]. Its presence poses a significant public health risk due to the unknown safety

profile, potential for adverse effects, and interactions with other medications, especially nitrates used for

heart conditions [2].

The following sections provide a validated method for its detection and quantification, utilizing High-

Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (HPLC-HRMS) [4].

Materials and Methods

Chemicals and Reagents

Solvents: HPLC-grade methanol, acetonitrile, and water.
Standards: A certified reference standard of Thioaildenafil is essential for accurate identification and

quantification. Thioaildenafil can be obtained from commercial biochemical suppliers (e.g., Santa
Cruz Biotechnology, Catalog # sc-474390) [1].

Samples: Suspected illicit health supplements in powder, capsule, or tablet form.
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Instrumentation and Conditions

The protocol below is adapted from a published method for screening 11 anti-impotence preparations [4].

Chromatography: High-Performance Liquid Chromatography (HPLC)

Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended.

Mobile Phase: A binary gradient system consisting of:
A: 0.1% Formic acid in water

B: 0.1% Formic acid in acetonitrile
Gradient Program: A typical gradient might run from 5% B to 95% B over 10-15 minutes.

Flow Rate: 0.3 mL/min
Column Temperature: 40 °C

Injection Volume: 5 µL

Detection: High-Resolution Mass Spectrometry (HRMS)

Ionization: Electrospray Ionization (ESI), positive mode

Full Scan Mode: For accurate mass measurement, a resolution of >20,000 FWHM is
recommended.

Targeted MS/MS: Fragmentation can be performed for confirmatory analysis.
The protonated molecule [M+H]⁺ of Thioaildenafil is observed at m/z 505.2037 (theoretical

for C₂₃H₃₃N₆O₃S₂⁺) [1].

Sample Preparation Protocol

The following workflow details the sample preparation steps.
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Start Sample Prep

Weigh ~100 mg of
homogenized powder

Add 10 mL methanol

Vortex mix for 1 min

Ultrasonic extraction
for 15 min

Centrifuge at 10,000 rpm
for 10 min

Collect supernatant

Dilute with mobile phase
as needed

Filter through 0.22 µm
membrane filter

HPLC-HRMS Analysis
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Results and Data Analysis

Method Validation Data

The following table summarizes key validation parameters for the HPLC-HRMS analysis of Thioaildenafil

as reported in the literature [4].

Validation Parameter Result for Thioaildenafil

Detection Limit (LOD) 25.0 ng/mL

Quantitation Limit (LOQ) Not explicitly stated (Linear range begins at 5.0 ng/mL for most
analytes)

Linear Range 5.0 - 200.0 ng/mL (for most analytes in the method)

Correlation Coefficient (r) ≥ 0.9990

Recovery (at specific spiked
levels)

82.0% - 105.9%

Precision (Relative Standard
Deviation)

4.7% - 16.5%

Structural Confirmation and Fragmentation

Thioaildenafil can be differentiated from sildenafil by its core structural modifications: a sulfur-for-oxygen

substitution in the pyrazolopyrimidine ring and 3,5-dimethyl groups on the piperazine ring (versus a 4-

methyl group in sildenafil) [1] [2]. The following diagram illustrates its core chemical structure and the

molecular formula.
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Discussion & Application Notes

Analytical Specificity: The use of HRMS is critical for distinguishing Thioaildenafil from other
sildenafil analogs (e.g., hydroxythiohomosildenafil, propoxyphenyl-thiohydroxyhomosildenafil) based

on exact mass measurements and unique fragmentation patterns [3].
Health Impact: The primary risk of finding Thioaildenafil in supplements is its unapproved status

and unknown pharmacokinetics and toxicology. Consumers are exposed to a potent PDE-5 inhibitor
without medical supervision, which can lead to severe hypotension, especially when combined with

other medications [2].
Regulatory Context: Thioaildenafil is not approved for medical use by any major regulatory agency

(e.g., US FDA, EMA). Its presence in a dietary supplement is considered an illegal adulteration [2].

Experimental Protocol Summary

For a quick reference in the laboratory, the core experimental steps are summarized below.
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Start Analysis

1. Instrument Setup
(HPLC-HRMS, ESI+)

2. Calibration
(5-200 ng/mL)

3. Prepare unknown sample
via extraction protocol

4. Inject and acquire data
(Full scan & MS/MS)

5. Data Analysis:
- Confirm m/z 505.2037
- Check retention time
- Review fragment ions

6. Quantify against
calibration curve

Report Results
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Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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